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The study of mechanobiology, which explores how physical forces regulate biological

processes, has been significantly advanced by the development of molecular probes capable

of measuring mechanical forces within living cells. Among these, the Flipper-TR® probe has

emerged as a important tool for quantifying membrane tension, a critical parameter in a

multitude of cellular events including cell division, migration, and endocytosis. This technical

guide provides a comprehensive overview of the Flipper-TR® probe, from its discovery and

mechanism of action to detailed experimental protocols and data analysis.

Discovery and Development
The Flipper-TR® probe is a fluorescent lipid tension reporter, or "FliptR," developed to address

the need for a sensitive and quantitative tool to measure membrane tension in live cells. It

belongs to a family of "Flipper" probes designed by the Matile group, which are engineered to

report on the organization of lipid bilayers. Flipper-TR® is a push-pull small molecule built

around a bis(dithienothiophene) core. This structure allows the probe to readily insert into the

plasma membrane of cells.[1]
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The key innovation of the Flipper probes lies in their mechanosensitive fluorescence. The two

dithienothiophene flippers are twisted out of conjugation in a relaxed state due to steric

hindrance.[2] Increased lateral pressure in the membrane, which is a proxy for membrane

tension, forces these flippers to adopt a more planar conformation. This planarization results in

a red-shift in the excitation spectrum and, most importantly, an increase in the fluorescence

lifetime of the probe.[1][2] This change in fluorescence lifetime provides a quantifiable measure

of membrane tension.

Derivatives of the Flipper-TR® probe have been developed to target specific intracellular

organelles, enabling the investigation of membrane tension in the endoplasmic reticulum (ER),

mitochondria, and lysosomes.[1][3] These targeted probes, such as ER Flipper-TR®, Mito

Flipper-TR®, and Lyso Flipper-TR®, incorporate specific targeting motifs to direct their

localization within the cell.[3][4][5]

Mechanism of Action
The functionality of the Flipper-TR® probe is based on its conformational change in response

to the physical environment of the lipid bilayer.

In a relaxed membrane with low tension, the Flipper-TR® molecule adopts a twisted

conformation, leading to a shorter fluorescence lifetime. As membrane tension increases, the

lipids in the bilayer become more tightly packed, exerting lateral pressure on the probe. This

pressure forces the dithienothiophene flippers to planarize, resulting in a longer fluorescence

lifetime.[1][2] This relationship between membrane tension and fluorescence lifetime is

approximately linear, allowing for quantitative measurements using Fluorescence Lifetime

Imaging Microscopy (FLIM).[2]

Quantitative Data
The photophysical properties and fluorescence lifetime of Flipper-TR® are crucial for its

application. The following tables summarize key quantitative data for the probe.

Table 1: Photophysical Properties of Flipper-TR®
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Property Value Reference

λabs (in DMSO) 480 nm [4][5][6]

λfl (in DMSO) 600 nm [4][5][6]

εmax (in DMSO) 1.66 x 10⁴ M⁻¹cm⁻¹ [4][5][6]

Fluorescence Lifetime 2.8 - 7 ns [4][5][6]

Quantum Yield (QY) (in AcOEt) 30% [4][5][6]

Table 2: Average Fluorescence Lifetimes of Flipper Probes in HeLa Cells

Probe Average Lifetime (ns) Reference

Flipper-TR® (Plasma

Membrane)
~4.5 [3]

ER Flipper-TR® ~3.5 [3]

Mito Flipper-TR® ~3.2 [3]

Lyso Flipper-TR® ~4.0 [3]

Experimental Protocols
Accurate and reproducible measurements of membrane tension using Flipper-TR® require

careful adherence to experimental protocols. The following provides a detailed methodology for

staining and imaging.

Preparation of Flipper-TR® Stock Solution
Dissolve: Dissolve the contents of a Flipper-TR® vial (typically 50 nmol) in 50 µL of

anhydrous DMSO to create a 1 mM stock solution.[7]

Storage: Store the stock solution at -20°C or below. The solution is stable for approximately 3

months when stored properly. Allow the vial to warm to room temperature before opening.[7]

Staining of Live Cells
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Prepare Staining Solution: Dilute the 1 mM Flipper-TR® stock solution to a final

concentration of 0.5 - 1 µM in cell culture medium.[6] It is recommended to prepare this

solution shortly before use. The presence of serum (e.g., FCS) in the medium may reduce

labeling efficiency, and the probe concentration can be increased up to 2 µM if the signal is

low.[7]

Incubation: Add the staining solution to the cells and incubate for 15-30 minutes. For tissues,

a longer incubation time and higher concentration (e.g., 2 µM for 30 minutes) may be

necessary to ensure penetration.[8]

Washing (Optional): The probe is fluorogenic, meaning it is only fluorescent when inserted

into a lipid membrane.[9] Therefore, washing is not strictly necessary, especially for long-

term imaging.

Fluorescence Lifetime Imaging Microscopy (FLIM)
Microscope Setup: Use a FLIM system equipped with a pulsed laser for excitation.

Excitation: Excite the Flipper-TR® probe at 488 nm.[6][7]

Emission Collection: Collect the fluorescence emission through a 575-625 nm or 600/50 nm

bandpass filter.[6][7]

Data Acquisition: Acquire FLIM data using time-correlated single photon counting (TCSPC).

Data Analysis: Fit the fluorescence decay curves with a double exponential model to extract

two lifetime components, τ₁ and τ₂.[3] The average lifetime (τ_AVG) is a weighted average of

these two components. Changes in membrane tension are reflected in the changes of these

lifetime values.

Applications and Significance
The Flipper-TR® probe has enabled researchers to investigate the role of membrane tension in

a variety of biological contexts:

Cell Migration and Adhesion: Studies have used Flipper-TR® to visualize membrane tension

gradients in migrating cells, revealing that these gradients are long-ranged and linear in
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adherent cells.[10]

Cell Division: Membrane tension is a key regulator of cytokinesis, and Flipper-TR® can be

used to monitor the dynamic changes in tension during this process.

Endocytosis and Exocytosis: These processes involve significant membrane remodeling,

and Flipper-TR® allows for the direct measurement of tension changes that accompany

vesicle formation and fusion.

Bacterial Interactions: Flipper-TR® has been successfully used to stain both Gram-positive

and Gram-negative bacteria, providing insights into how bacteria 'feel' and respond to

different surfaces.[11][12]

Drug Development: Understanding how drugs affect membrane properties is crucial. Flipper-

TR® can be employed to screen compounds that modulate membrane tension, potentially

identifying new therapeutic agents.

Conclusion
The Flipper-TR® probe represents a significant advancement in the field of mechanobiology,

providing a powerful tool for the quantitative imaging of membrane tension in living cells and

organisms. Its sensitivity, specificity, and ease of use have made it an invaluable asset for

researchers seeking to unravel the intricate interplay between mechanical forces and biological

function. As research in this area continues to expand, the applications of Flipper-TR® and its

derivatives are poised to provide even deeper insights into the fundamental mechanisms that

govern life at the cellular and subcellular levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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